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Compound of Interest

Compound Name: SC144 hydrochloride

Cat. No.: B2467922

Essential Safety and Handling Guide for SC144
Hydrochloride

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This guide provides essential, immediate safety
and logistical information for the handling of SC144 hydrochloride, a first-in-class, orally active
small-molecule gp130 inhibitor.[1][2] Adherence to these procedural steps is critical for
laboratory safety and experimental integrity.

Personal Protective Equipment (PPE) and Hazard
Mitigation
SC144 hydrochloride is classified as a substance that can cause skin irritation, serious eye

irritation, and respiratory tract irritation.[3][4] Therefore, stringent adherence to PPE protocols is
mandatory.

Summary of Required Personal Protective Equipment
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Protection Type

Specification

Rationale

Eye Protection

Safety goggles with side-
shields.[3]

To prevent eye contact which

can cause serious irritation.[3]

[4]

Hand Protection

Protective gloves (e.g., Nitrile
gloves).[3][5]

To avoid skin contact which

can lead to irritation.[3][4]

Skin and Body Protection

Impervious clothing, such as a

lab coat or disposable gown.[3]

[5]

To protect the skin from

accidental splashes or spills.

Respiratory Protection

Suitable respirator.[3] Use in a

well-ventilated area is crucial.

[5]

To prevent inhalation of dust or
aerosols that may cause
respiratory irritation.[3][4]

Procedural Guidance for Safe Handling and Storage

Proper handling and storage are critical to maintain the integrity of SC144 hydrochloride and

to ensure a safe laboratory environment.

Handling Protocol:

¢ Ventilation: Always handle SC144 hydrochloride in a well-ventilated area or in a chemical

fume hood to minimize inhalation exposure.[5]

« Avoid Contact: Prevent contact with skin, eyes, and clothing by wearing the appropriate PPE.

[5]

o Aerosol Prevention: Avoid the formation of dust and aerosols during handling.[5]

Storage Protocol:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[5]

o Keep the compound away from incompatible materials and foodstuff containers.[5]

e For long-term stability, it is recommended to store at -20°C.[6]
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Accidental Release and Disposal Plan

In the event of a spill or the need for disposal, the following procedures must be followed to
mitigate exposure and environmental contamination.

Spill Containment and Cleanup:

Evacuate: Evacuate personnel from the immediate area.[3]
o Ventilate: Ensure adequate ventilation.[3]

» Containment: Prevent further leakage or spillage if it is safe to do so. Keep the product away
from drains and water courses.[3]

» Absorption: For solutions, absorb with a liquid-binding material such as diatomite or universal
binders.[3]

» Decontamination: Decontaminate surfaces and equipment by scrubbing with alcohol.[3]

e Collection: Collect the absorbed material and any contaminated soil into a suitable, closed
container for disposal.[5]

Disposal Protocol:

o Disposal of SC144 hydrochloride and any contaminated materials must be in accordance
with local, state, and federal regulations.[3]

o The material can be disposed of by a licensed chemical destruction plant or by controlled
incineration with flue gas scrubbing.[5]

e Do not allow the product to enter sewer systems or water sources.[5]

Mechanism of Action: SC144 Signaling Pathway

SC144 hydrochloride is an inhibitor of gp130, a transmembrane protein involved in cytokine
signaling.[6][7][8] It induces the phosphorylation and deglycosylation of gp130, which in turn
abrogates the phosphorylation and nuclear translocation of STAT3 (Signal Transducer and
Activator of Transcription 3).[1][2] This inhibition of the gp130/STAT3 signaling pathway
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ultimately leads to the suppression of downstream target gene expression, which can induce
cell-cycle arrest and apoptosis in cancer cells.[7][9]
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Caption: SC144 inhibits the gp130/STAT3 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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